Cas no 110963-11-6 (Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)-)

Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)- structure
110963-11-6 structure
Product Name:Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)-
CAS No:110963-11-6
MF:C9H9N5S
MW:219.266258955002
CID:1196137
PubChem ID:13795040
Update Time:2025-04-20

Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, (5-phenyl-1,3,4-thiadiazol-2-yl)-
    • 2-(5-phenyl-1,3,4-thiadiazol-2-yl)guanidine
    • DTXSID70549698
    • N''-(5-Phenyl-1,3,4-thiadiazol-2-yl)guanidine
    • 110963-11-6
    • CHEMBL1188183
    • Inchi: 1S/C9H9N5S/c10-8(11)12-9-14-13-7(15-9)6-4-2-1-3-5-6/h1-5H,(H4,10,11,12,14)
    • InChI Key: SNGXLQYGTYFGDI-UHFFFAOYSA-N
    • SMILES: S1C(/N=C(\N)/N)=NN=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 219.05807
  • Monoisotopic Mass: 219.05786648g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 87.68
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